Cas no 1803847-50-8 (5-Bromo-2-methylphenylpropanenitrile)

• Product Name: 5-Bromo-2-methylphenylpropanenitrile
• CAS No: 1803847-50-8
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 5917570
• PubChem ID: 116927384
• Update Time: 2025-10-29

5-Bromo-2-methylphenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylphenylpropanenitrile
• Benzenepropanenitrile, 5-bromo-2-methyl-
• EN300-1899721
• 1803847-50-8
• 3-(5-bromo-2-methylphenyl)propanenitrile

• Inchi： 1S/C10H10BrN/c1-8-4-5-10(11)7-9(8)3-2-6-12/h4-5,7H,2-3H2,1H3
• InChI Key： NSVZOUAQHASQLZ-UHFFFAOYSA-N
• SMILES： C1(CCC#N)=CC(Br)=CC=C1C

Computed Properties

• Exact Mass: 222.99966g/mol
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Predicted)
• Boiling Point: 346.3±27.0 °C(Predicted)

Additional information on 5-Bromo-2-methylphenylpropanenitrile

5-Bromo-2-methylphenylpropanenitrile (CAS 1803847-50-8): A Versatile Chemical Intermediate for Modern Applications

5-Bromo-2-methylphenylpropanenitrile (CAS 1803847-50-8) is an important organic compound with significant potential in pharmaceutical and material science applications. This brominated aromatic nitrile features a unique molecular structure combining a methyl group and propanenitrile moiety on a brominated benzene ring, making it valuable for various synthetic transformations.

The compound's chemical properties include a molecular weight of 224.09 g/mol and the characteristic reactivity of both aryl bromides and nitriles. These functional groups allow 5-Bromo-2-methylphenylpropanenitrile to participate in numerous cross-coupling reactions, particularly useful in pharmaceutical intermediates synthesis. Recent studies highlight its growing importance in developing new drug candidates, especially in CNS-targeting compounds and enzyme inhibitors.

In material science, 5-Bromo-2-methylphenylpropanenitrile serves as a precursor for advanced organic materials. Researchers are exploring its potential in creating liquid crystal displays (LCDs) and organic semiconductors, responding to the increasing demand for flexible electronics and energy-efficient materials. The compound's thermal stability and electronic properties make it particularly interesting for these applications.

The synthesis of 5-Bromo-2-methylphenylpropanenitrile typically involves aromatic bromination followed by cyanoalkylation of appropriate precursors. Modern green chemistry approaches are being developed to improve the synthetic efficiency and environmental sustainability of its production, addressing current concerns about chemical manufacturing processes.

Analytical characterization of 5-Bromo-2-methylphenylpropanenitrile employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and quality, critical for research and industrial applications. Recent advances in analytical chemistry have improved detection limits and accuracy for such specialty chemicals.

The market for 5-Bromo-2-methylphenylpropanenitrile is growing steadily, driven by increasing demand in pharmaceutical research and material development. Suppliers are expanding production capacities to meet the needs of contract research organizations and academic laboratories worldwide. Current research focuses on developing more efficient scale-up processes while maintaining cost-effectiveness.

Storage and handling of 5-Bromo-2-methylphenylpropanenitrile require standard precautions for organic compounds. Proper conditions include protection from moisture and storage at controlled temperatures. These measures ensure the compound's long-term stability and performance consistency in various applications.

Future perspectives for 5-Bromo-2-methylphenylpropanenitrile include potential applications in bioconjugation chemistry and drug delivery systems. Researchers are particularly interested in its use for developing targeted therapies and diagnostic agents, aligning with current trends in personalized medicine and theranostics.

For researchers working with 5-Bromo-2-methylphenylpropanenitrile, understanding its structure-activity relationships is crucial. The compound's electronic effects and steric properties influence its reactivity in various organic transformations, making it a valuable tool for molecular design and chemical synthesis.

The growing interest in 5-Bromo-2-methylphenylpropanenitrile reflects broader trends in chemical research, particularly the search for versatile building blocks that can enable molecular diversity in drug discovery and material science. Its combination of reactivity and stability makes it particularly attractive for these purposes.